Cas no 6488-97-7 (1H-Benzimidazole,1-methyl-2-(1H-pyrazol-1-yl)-)

1H-Benzimidazole,1-methyl-2-(1H-pyrazol-1-yl)- Properties

Names and Identifiers

• 1H-Benzimidazole,1-methyl-2-(1H-pyrazol-1-yl)-
• Benzimidazole,1-methyl-2-pyrazol-1-yl- (7CI,8CI)
• 1H-Benzimidazole,1-methyl-2-(1H-pyrazol-1-yl)-(9CI)
• SCHEMBL18292120
• 1-methyl-2-(1H-pyrazol-1-yl)-1H-benzo[d]imidazole
• N-(1-methyl-2-benzimidazolyl)pyrazole
• 6488-97-7
• +Expand

• InChIKey： GEYGZAPAPPZARA-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H10N4/c1-14-10-6-3-2-5-9(10)13-11(14)15-8-4-7-12-15/h2-8H,1H3
• SMILES： CN1C2=CC=CC=C2N=C1N3C=CC=N3

Computed Properties

• Exact Mass: 198.0907
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 198.091
• Heavy Atom Count: 15
• Complexity: 233
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 35.6A^2

Experimental Properties

• PSA: 35.64